3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oate
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Overview
Description
Cholate is a bile acid anion that is the conjugate base of cholic acid. It has a role as a human metabolite and a mouse metabolite. It is a bile acid anion and a cholanic acid anion. It is a conjugate base of a cholic acid.
Salts and esters of CHOLIC ACID.
Scientific Research Applications
1. Synthesis and Analysis in Bile Acid Biosynthesis
The compound plays a significant role in the study of bile acid biosynthesis. For example, Kurosawa et al. (2001) synthesized coenzyme A esters of 3α,7α,12α-trihydroxy-5β-cholan-24-oate for analyzing beta-oxidation in bile acid biosynthesis (Kurosawa et al., 2001).
2. Biotransformation Studies
Al-Aboudi et al. (2009) explored the biotransformation of methyl cholate using Aspergillus niger, leading to the isolation of derivatives including methyl 3α,7α,12α,15β-tetrahydroxy-5β-cholan-24-oate (Al-Aboudi et al., 2009).
3. Hydrogen-Bonded Aggregations in Crystal Structures
Bertolasi et al. (2005) reported the crystal structures of six new crystals of oxo-cholic acids, including 3α,12α-dihydroxy-7-oxo-5β-cholan-24-oic acid, revealing a variety of supramolecular architectures (Bertolasi et al., 2005).
4. Application in Medical Research
Mikov et al. (2004) tested the efficacy of 3α,7α-dihydroxy-12-oxo-5β-cholanate as a blood-brain barrier permeator, demonstrating its potential in medical research (Mikov et al., 2004).
5. Study of Anti-Inflammatory Activities
Yasukawa et al. (2009) investigated the anti-inflammatory activity of various bile acid derivatives, including the study of chenodeoxycholic acid inhibition in tumour promotion (Yasukawa et al., 2009).
6. Combinatorial Biocatalysis in Chemical Libraries
Secundo et al. (2003) prepared a library of bile acid derivatives starting from 3α,7α,12α-trihydroxy-5β-cholan-24-oic acid methyl ester using combinatorial biocatalysis (Secundo et al., 2003).
properties
Molecular Formula |
C24H39O5- |
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Molecular Weight |
407.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/p-1/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1 |
InChI Key |
BHQCQFFYRZLCQQ-OELDTZBJSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
synonyms |
Cholate Cholates |
Origin of Product |
United States |
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